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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898

Essential Safety and Handling Guide for Glycine-
15N,d2

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel working with Glycine-15N,d2. Adherence to these procedures is critical for ensuring
a safe laboratory environment and maintaining the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)

Glycine-15N,d2, a stable isotopically labeled compound, is not radioactive and shares the
same chemical hazards as standard glycine.[1][2] The primary risks are associated with its
physical form as a powder and potential for mild irritation.

Recommended Personal Protective Equipment (PPE):

Arisk assessment should be conducted for specific laboratory tasks to determine if additional
PPE is required.[3]
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PPE Category Minimum Requirement Rationale

Safety glasses with side ) )
] ) ) Protects against dust particles
Eye and Face Protection shields or chemical safety

and accidental splashes.
goggles.[3][4]

Prevents skin contact with the

Hand Protection Disposable nitrile gloves. )
chemical.
] A standard laboratory coat Protects clothing and skin from
Body Protection ] )
must be worn at all times. spills.
Generally not required under
normal use with adequate
) ) ventilation. A dust mask may Minimizes inhalation of
Respiratory Protection ] ] ) )
be used if handling large airborne particles.
quantities that could generate
dust.
) Closed-toe shoes must be Protects feet from spills and
Foot Protection _ . _
worn in the laboratory. falling objects.

Operational Plan: From Receipt to Use

Proper handling and storage are crucial to maintain the chemical and isotopic purity of
Glycine-15N,d2. While stable isotopes do not require special handling for radioactive
properties, deuterated compounds can be sensitive to environmental conditions.

Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, inspect the container for any damage. Verify that the
product name and specifications on the label match the order.

o Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

o Protect from light and moisture to prevent degradation and hydrogen-deuterium exchange.
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o Recommended storage is at room temperature.

o Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature to prevent
condensation, which can introduce moisture.

o Handle the compound in an area with adequate ventilation, such as a chemical fume
hood, especially when weighing or transferring the powder, to avoid dust formation.

e During Use:

o Avoid contact with skin, eyes, and clothing.

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling.
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Caption: Workflow for Handling Glycine-15N,d2.
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Disposal Plan

Waste containing stable isotopes does not require the same disposal procedures as radioactive
waste. However, it must be handled as chemical waste in accordance with local, state, and
federal regulations.

Disposal Protocol:

Waste Segregation:

o Do not mix waste containing Glycine-15N,d2 with radioactive waste.

o Collect waste in a designated and clearly labeled container for non-hazardous chemical
waste.

Container Labeling:

o The waste container must be labeled with its contents, including the name "Glycine-
15N,d2".

Disposal Request:

o Follow your institution's procedures for chemical waste disposal. This typically involves
contacting the Environmental Health and Safety (EH&S) department for waste pickup.

Contaminated Materials:

o Dispose of any contaminated PPE (e.g., gloves) and lab supplies (e.g., weigh boats,
pipette tips) in the designated chemical waste container.
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Caption: Disposal Plan for Glycine-15N,d2 Waste.

Emergency Procedures

In case of accidental exposure or spills, follow these immediate steps.
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Incident First Aid / Spill Response

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops or persists.

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Sweep up the material, avoiding dust
Small Spill generation, and place it in a suitable, closed

container for disposal.

Evacuate the area. Prevent further dust
Large Spill generation. Contact your institution's emergency

response team or EH&S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Glycine-
15N,d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409898#personal-protective-equipment-for-
handling-glycine-15n-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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